Cas no 15951-99-2 (Benzene,[(1R,2S)-1,2-dichloro-1,2-ethanediyl]bis-, rel-)

Benzene,[(1R,2S)-1,2-dichloro-1,2-ethanediyl]bis-, rel- structure
15951-99-2 structure
Product Name:Benzene,[(1R,2S)-1,2-dichloro-1,2-ethanediyl]bis-, rel-
CAS No:15951-99-2
MF:C14H12Cl2
MW:251.151082038879
CID:199464
PubChem ID:22254
Update Time:2025-04-19

Benzene,[(1R,2S)-1,2-dichloro-1,2-ethanediyl]bis-, rel- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[(1R,2S)-1,2-dichloro-1,2-ethanediyl]bis-, rel-
    • (1,2-dichloro-2-phenylethyl)benzene
    • (1R,2S)-1,2-Dichloro-1,2-diphenylethane
    • 15951-99-2
    • NSC 39786
    • FJEFRYPSCFFXEX-UHFFFAOYSA-N
    • NSC39786
    • NSC245147
    • NSC-39786
    • DTXSID10935970
    • 1,1'-(1,2-dichloroethane-1,2-diyl)dibenzene
    • NSC94817
    • 15870-87-8
    • NSC405531
    • 5963-49-5
    • benzene, 1,1'-(1,2-dichloro-1,2-ethanediyl)bis-
    • NSC-245147
    • 1,2-DICHLORO-1,2-DIPHENYLETHANE
    • AKOS024338880
    • SCHEMBL6283476
    • NSC-94817
    • NSC 94817
    • NSC-405531
    • Inchi: 1S/C14H12Cl2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-14H
    • InChI Key: FJEFRYPSCFFXEX-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1)C(C1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 250.032
  • Monoisotopic Mass: 250.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.212
  • Boiling Point: 325.7°C at 760 mmHg
  • Flash Point: 163.6°C
  • Refractive Index: 1.59

Benzene,[(1R,2S)-1,2-dichloro-1,2-ethanediyl]bis-, rel- Related Literature

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